Allo-3α-tetrahydro Cortisol
Allo-3α-tetrahydro Cortisol
5a-Tetrahydrocortisol, also known as 5ALPHATHF or a-THF, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Thus, 5a-tetrahydrocortisol is considered to be a steroid lipid molecule. 5a-Tetrahydrocortisol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 5a-Tetrahydrocortisol has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 5a-tetrahydrocortisol is primarily located in the cytoplasm and membrane (predicted from logP).
5a-Tetrahydrocortisol is a corticosteroid hormone.
5a-Tetrahydrocortisol is a corticosteroid hormone.
Brand Name:
Vulcanchem
CAS No.:
302-91-0
VCID:
VC0135583
InChI:
InChI=1S/C21H34O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-16,18,22-24,26H,3-11H2,1-2H3/t12-,13+,14-,15-,16-,18+,19-,20-,21-/m0/s1
SMILES:
CC12CCC(CC1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O)O
Molecular Formula:
C21H34O5
Molecular Weight:
366.5 g/mol
Allo-3α-tetrahydro Cortisol
CAS No.: 302-91-0
Reference Standards
VCID: VC0135583
Molecular Formula: C21H34O5
Molecular Weight: 366.5 g/mol
CAS No. | 302-91-0 |
---|---|
Product Name | Allo-3α-tetrahydro Cortisol |
Molecular Formula | C21H34O5 |
Molecular Weight | 366.5 g/mol |
IUPAC Name | 2-hydroxy-1-[(3R,5S,8S,9S,10S,11S,13S,14S,17R)-3,11,17-trihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-yl]ethanone |
Standard InChI | InChI=1S/C21H34O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-16,18,22-24,26H,3-11H2,1-2H3/t12-,13+,14-,15-,16-,18+,19-,20-,21-/m0/s1 |
Standard InChIKey | AODPIQQILQLWGS-FDSHTENPSA-N |
Isomeric SMILES | C[C@]12CC[C@H](C[C@@H]1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@]4(C(=O)CO)O)C)O)O |
SMILES | CC12CCC(CC1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O)O |
Canonical SMILES | CC12CCC(CC1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O)O |
Melting Point | 244.5°C |
Physical Description | Solid |
Description | 5a-Tetrahydrocortisol, also known as 5ALPHATHF or a-THF, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Thus, 5a-tetrahydrocortisol is considered to be a steroid lipid molecule. 5a-Tetrahydrocortisol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 5a-Tetrahydrocortisol has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 5a-tetrahydrocortisol is primarily located in the cytoplasm and membrane (predicted from logP). 5a-Tetrahydrocortisol is a corticosteroid hormone. |
Synonyms | (3α,5α,11β)-3,11,17,21-Tetrahydroxypregnan-20-one; 3α,11β,17,21-Tetrahydroxy-5α-pregnan-20-one; 3α,5α-Tetrahydrocortisol; 5α-Pregnane-3α,11β,17α,21-tetraol-20-one; 5α-Tetrahydrocortisol; AL 3308; ATHF; Allotetrahydrocortisol; NSC 86469; allo-Tetrahyd |
PubChem Compound | 92748 |
Last Modified | Nov 11 2021 |
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